Cas no 113697-89-5 (1-amino-4,4-dimethylpentan-2-one)

• Product Name: 1-amino-4,4-dimethylpentan-2-one
• CAS No: 113697-89-5
• MF: C₇H₁₅NO
• MW: 129.200102090836
• CID: 2128650
• PubChem ID: 54132585
• Update Time: 2025-04-21

1-amino-4,4-dimethylpentan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-amino-4,4-dimethylpentan-2-one
• DB-060533
• SCHEMBL19267502
• AKOS014513910
• EN300-1249704
• 113697-89-5

• Inchi： 1S/C7H15NO/c1-7(2,3)4-6(9)5-8/h4-5,8H2,1-3H3
• InChI Key： NVJRFHADQJDXOT-UHFFFAOYSA-N
• SMILES： O=C(CN)CC(C)(C)C

Computed Properties

• Exact Mass: 129.115364102Da
• Monoisotopic Mass: 129.115364102Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 102
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 43.1Ų